Cas no 2649081-35-4 (2-(2-isocyanatoethyl)-1H-imidazole)

• Product Name: 2-(2-isocyanatoethyl)-1H-imidazole
• CAS No: 2649081-35-4
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 6586173
• PubChem ID: 165964188
• Update Time: 2025-08-05

2-(2-isocyanatoethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-1H-imidazole
• 2649081-35-4
• EN300-1789490

• Inchi： 1S/C6H7N3O/c10-5-7-2-1-6-8-3-4-9-6/h3-4H,1-2H2,(H,8,9)
• InChI Key： PCPOTIAKSFGJMY-UHFFFAOYSA-N
• SMILES： O=C=NCCC1=NC=CN1

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(2-isocyanatoethyl)-1H-imidazole

Introduction to 2-(2-isocyanatoethyl)-1H-imidazole (CAS No. 2649081-35-4)

The compound 2-(2-isocyanatoethyl)-1H-imidazole, identified by the CAS registry number CAS No. 2649081-35-4, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, polymer synthesis, and catalysis. The structure of 2-(2-isocyanatoethyl)-1H-imidazole consists of an imidazole ring substituted with an isocyanate group at the 2-position, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the unique properties of 2-(2-isocyanatoethyl)-1H-imidazole, particularly its reactivity and stability under different reaction conditions. Researchers have explored its potential as a precursor for synthesizing advanced materials, such as polyurethanes and other polymeric systems. The isocyanate group in this compound plays a crucial role in enabling cross-linking reactions, which are essential for creating high-performance materials with tailored mechanical and thermal properties.

In the context of drug discovery, 2-(2-isocyanatoethyl)-1H-imidazole has been investigated for its ability to act as a scaffold in medicinal chemistry. Its imidazole ring provides a rigid structure that can facilitate interactions with biological targets, making it a promising candidate for developing new therapeutic agents. Recent advancements in computational chemistry have allowed researchers to model the binding affinities of this compound with various enzymes and receptors, paving the way for its application in pharmacology.

The synthesis of 2-(2-isocyanatoethyl)-1H-imidazole typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of an appropriate imidazole derivative with an isocyanate precursor under specific stoichiometric and catalytic conditions. Optimization studies have shown that the choice of solvent, temperature, and catalyst significantly influences the outcome of these reactions.

Beyond its chemical synthesis, 2-(2-isocyanatoethyl)-1H-imidazole has also been studied for its environmental impact and sustainability potential. Researchers have evaluated its biodegradability and toxicity profiles, which are critical factors for its safe handling and disposal in industrial settings. These studies have demonstrated that the compound exhibits low toxicity and is biodegradable under certain conditions, making it a more eco-friendly option compared to some traditional chemical precursors.

In conclusion, 2-(2-isocyanatoethyl)-1H-imidazole (CAS No. 2649081-35-4) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development.